Cas no 14665-31-7 (4-Chloro-5-chlorosulfonyl Salicylic Acid)

• Product Name: 4-Chloro-5-chlorosulfonyl Salicylic Acid
• CAS No: 14665-31-7
• MF: C₇H₄Cl₂O₅S
• MW: 271.074659347534
• CID: 1028504
• PubChem ID: 13840154
• Update Time: 2025-05-26

4-Chloro-5-chlorosulfonyl Salicylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid
• C90123
• 4-chloro-5-chlorosulfonyl-2-hydroxybenzoic acid
• 4-Chloro-5-chlorosulfonylsalicylic acid
• J-008238
• SCHEMBL15733474
• DTXSID80550977
• 4-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoicAcid
• EN300-6729409
• AKOS000128123
• 4-Chloro-5-chlorosulfonyl Salicylic Acid
• 4-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic Acid; 4-Chloro-5-(chlorosulfonyl)salicylic Acid;
• G10075
• 14665-31-7
• DB-305740
• 4-chloro-5-chlorosulfonyl-2-hydroxy-benzoic acid
• CRNODOIWKMVMLY-UHFFFAOYSA-N

• Inchi： 1S/C7H4Cl2O5S/c8-4-2-5(10)3(7(11)12)1-6(4)15(9,13)14/h1-2,10H,(H,11,12)
• InChI Key： CRNODOIWKMVMLY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)Cl)O

Computed Properties

• Exact Mass: 269.91600
• Monoisotopic Mass: 269.9156498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.05000
• LogP: 2.75210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Chloro-5-chlorosulfonyl Salicylic Acid

Comprehensive Overview of 4-Chloro-5-chlorosulfonyl Salicylic Acid (CAS No. 14665-31-7)

4-Chloro-5-chlorosulfonyl Salicylic Acid (CAS No. 14665-31-7) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This compound, often referred to by its systematic name or CAS number, is a derivative of salicylic acid, incorporating both chloro and chlorosulfonyl functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and manufacturers frequently search for high-purity 4-Chloro-5-chlorosulfonyl Salicylic Acid due to its critical role in advanced chemical processes.

The growing demand for 4-Chloro-5-chlorosulfonyl Salicylic Acid is driven by its versatility in organic synthesis. For instance, it serves as a key building block in the production of active pharmaceutical ingredients (APIs) and fine chemicals. Recent trends in the pharmaceutical industry, such as the development of novel anti-inflammatory and antimicrobial agents, have further highlighted the importance of this compound. Additionally, its applications in agrochemical formulations, particularly in the synthesis of herbicides and fungicides, align with the increasing focus on sustainable agriculture and crop protection solutions.

From a chemical perspective, 4-Chloro-5-chlorosulfonyl Salicylic Acid exhibits distinct reactivity due to the presence of multiple functional groups. The chlorosulfonyl group (-SO₂Cl) is particularly reactive, enabling facile substitution reactions, while the chloro group (-Cl) contributes to its stability and selectivity in synthetic pathways. These characteristics make it a preferred choice for chemists working on complex molecular architectures. Common queries in search engines include "synthesis of 4-Chloro-5-chlorosulfonyl Salicylic Acid" and "applications of CAS 14665-31-7," reflecting the compound's technical significance.

In the context of environmental and regulatory compliance, 4-Chloro-5-chlorosulfonyl Salicylic Acid is subject to stringent handling and storage guidelines to ensure safety. While it is not classified as a hazardous material under most jurisdictions, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry shift toward greener chemistry and safer handling protocols, topics frequently searched by professionals in the field.

The market for 4-Chloro-5-chlorosulfonyl Salicylic Acid is also influenced by advancements in analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. Quality control is a critical aspect, as impurities can significantly impact downstream applications. Searches for "analytical methods for CAS 14665-31-7" and "specifications of 4-Chloro-5-chlorosulfonyl Salicylic Acid" underscore the need for reliable characterization data.

Looking ahead, the demand for 4-Chloro-5-chlorosulfonyl Salicylic Acid is expected to grow, particularly in emerging markets where pharmaceutical and agrochemical industries are expanding. Innovations in synthetic methodologies, such as catalytic processes and flow chemistry, may further enhance its production efficiency. As researchers continue to explore its potential, this compound will likely remain a focal point in the chemical and life sciences sectors. For those seeking detailed technical data, resources like "4-Chloro-5-chlorosulfonyl Salicylic Acid MSDS" and "suppliers of CAS 14665-31-7" are frequently referenced.